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Compound of Interest

Compound Name: Oxtriphylline

Cat. No.: B085587

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for assessing the bioequivalence of different
oral formulations of Oxtriphylline. Oxtriphylline, a choline salt of theophylline, is a
bronchodilator used in the management of asthma and chronic obstructive pulmonary disease
(COPD). Ensuring the bioequivalence of different generic formulations is critical for therapeutic
interchangeability and patient safety. This document outlines the key experimental protocols
and data considerations for such an assessment.

Mechanism of Action of Oxtriphylline

Oxtriphylline exerts its therapeutic effect through its active metabolite, theophylline. The
primary mechanism involves the inhibition of the phosphodiesterase (PDE) enzyme. By
inhibiting PDE, theophylline increases the intracellular concentration of cyclic adenosine
monophosphate (CAMP). Elevated cAMP levels in bronchial smooth muscle cells lead to their
relaxation and subsequent bronchodilation.
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¢ To cite this document: BenchChem. [A Guide to Assessing the Bioequivalence of
Oxtriphylline Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085587#assessing-the-bioequivalence-of-different-
oxtriphylline-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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